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Compound of Interest

Compound Name: 2-Chloro-4-methylaniline

Cat. No.: B104755 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-4-methylaniline
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling 2-Chloro-4-
methylaniline (CAS No. 615-65-6), a compound requiring stringent safety protocols due to its

toxicity. Adherence to these procedures is essential for ensuring the safety of all laboratory

personnel.

Hazard Summary
2-Chloro-4-methylaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.

[1] It is known to cause skin irritation and serious eye damage.[1][2] This substance may also

cause damage to organs through prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-Chloro-4-methylaniline to

prevent any direct contact.
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PPE Category Specification

Eye and Face Protection

Wear tightly fitting safety goggles or a face

shield.[3] Standard laboratory safety glasses are

not sufficient. Eye protection must conform to

OSHA 29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection

Gloves: Use chemically impermeable gloves.[4]

[5] While specific breakthrough time data for 2-

Chloro-4-methylaniline is not readily available,

gloves made of materials such as Butyl rubber

or Viton® should be considered based on their

resistance to similar aromatic amines and

chlorinated compounds. It is crucial to consult

the glove manufacturer's specific chemical

resistance data. Always inspect gloves for

integrity before use and practice proper glove

removal technique to avoid skin contact.[5]

Protective Clothing: Wear a lab coat, long pants,

and closed-toe shoes. For tasks with a higher

risk of splashing, chemical-resistant aprons or

coveralls are recommended.[2][6]

Respiratory Protection

All handling of 2-Chloro-4-methylaniline should

be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

[4][5][6] If the use of a fume hood is not feasible

or if there is a risk of exceeding exposure limits,

a NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate organic

vapor cartridge is required.[2] For weighing and

handling of the solid form, a dust mask of type

N95 (US) may be appropriate if ventilation is

adequate.[7]
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Operational Plan for Handling 2-Chloro-4-
methylaniline
This step-by-step plan outlines the safe handling of 2-Chloro-4-methylaniline from receipt to

disposal.

1. Preparation and Pre-Handling:

Area Designation: Designate a specific area within a chemical fume hood for the handling of

2-Chloro-4-methylaniline.

Safety Equipment Check: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[2]

Gather Materials: Assemble all necessary equipment (e.g., glassware, spatulas, weighing

paper, solvents) and PPE before starting work.

Review SDS: All personnel involved must review the Safety Data Sheet (SDS) for 2-Chloro-
4-methylaniline prior to beginning work.

2. Handling Procedure (Example: Weighing and Dissolving):

Don PPE: Put on all required personal protective equipment as specified in the table above.

Work in Fume Hood: Perform all manipulations of 2-Chloro-4-methylaniline inside a

certified chemical fume hood to minimize inhalation exposure.

Weighing: Carefully weigh the required amount of the chemical. Use anti-static weighing

dishes if the compound is in solid or powder form.

Transfer: Use a clean spatula to transfer the chemical to the reaction vessel. Avoid creating

dust.

Dissolving: Add the solvent slowly to the vessel. If necessary, use a magnetic stirrer to aid

dissolution. Keep the container covered as much as possible.
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Cleaning: Thoroughly clean all equipment that has come into contact with 2-Chloro-4-
methylaniline. The initial rinse should be with a suitable organic solvent, collected as

hazardous waste, followed by a standard laboratory cleaning procedure.

3. Emergency Procedures:

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with

plenty of soap and water for at least 15 minutes.[2] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[2] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[1][2] If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[8] Never give anything by

mouth to an unconscious person.[5][9] Seek immediate medical attention.

Spills: Evacuate the area. For small spills, absorb the material with an inert absorbent such

as sand, vermiculite, or commercial sorbent pads.[2] Place the absorbed material into a

sealed, labeled container for hazardous waste disposal. For large spills, contact your

institution's environmental health and safety department immediately.

Disposal Plan
All waste containing 2-Chloro-4-methylaniline, including contaminated PPE, absorbent

materials, and reaction byproducts, must be disposed of as hazardous waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers.

Labeling: The waste container label should include "Hazardous Waste," the full chemical

name "2-Chloro-4-methylaniline," and the associated hazards (e.g., Toxic).

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.
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Disposal: Dispose of the waste through your institution's approved hazardous waste disposal

program, in accordance with all local, state, and federal regulations. Do not dispose of 2-
Chloro-4-methylaniline down the drain.
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Caption: Workflow for safe handling of 2-Chloro-4-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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